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Compound of Interest

Compound Name: Photolumazine III

Cat. No.: B12382123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Photolumazine III is a microbial metabolite that has garnered significant interest in the field of

immunology. As a potent antigen for Mucosal-Associated Invariant T (MAIT) cells, it plays a

crucial role in the activation of this unique T cell subset. This technical guide provides a

comprehensive overview of the chemical properties, synthesis, purification, and biological

activity of Photolumazine III, with a focus on its involvement in the MR1-TCR signaling

pathway.

Chemical Properties
Photolumazine III, a member of the ribityllumazine family, possesses a distinct chemical

structure that is key to its biological function. While specific experimental data for some

physical properties are not readily available in public literature, its fundamental chemical

characteristics have been determined.
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Property Value Source

CAS Number 23140-55-8 [1]

Molecular Formula C₁₉H₁₉N₅O₆ [1]

Molecular Weight 429.38 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage

Store at -20°C for short-term

and -80°C for long-term

storage.

Experimental Protocols
Synthesis of Photolumazine III
A definitive, step-by-step protocol for the synthesis of Photolumazine III is not explicitly

detailed in the available literature. However, based on the successful synthesis of the

structurally similar Photolumazine V isomers, a plausible synthetic route can be proposed[2].

This method involves the condensation of 5-amino-6-D-ribitylaminouracil (5-A-RU) with a

suitable indole-containing α-ketoester, likely methyl 2-(1H-indol-3-yl)-2-oxoacetate, under

microwave irradiation[2].

Proposed Reaction Scheme:
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Reactants

Conditions

Product

5-Amino-6-D-ribitylaminouracil (5-A-RU)

Photolumazine III

+

Methyl 2-(1H-indol-3-yl)-2-oxoacetate

Microwave Irradiation
~120°C, ~20 min
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Antigen Presenting Cell (APC)

MAIT Cell

MR1

MAIT TCR

Presentation & Recognition

Photolumazine III

Binding
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Cell Membrane

Cytoplasm

Nucleus

Effector Functions

TCR-MR1-PLIII Complex

PLCγ1

DAGIP₃

Ras-MAPK Pathway NF-κBCa²⁺

Calcineurin

NFAT

Gene Transcription

AP-1

RORγt T-bet PLZF

IFN-γ, TNF-α, IL-17 Granzymes, Perforin
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Preparation

Stimulation

Analysis

Isolate MAIT Cells

Co-culture MAIT cells and APCs
with Photolumazine III

Prepare Antigen-Presenting Cells (APCs)

Flow Cytometry (FACS)
- Activation markers (CD69, CD25)

- Intracellular cytokines

ELISA / ELISpot
- Cytokine secretion

Cytotoxicity Assay
- Target cell lysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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